Cas no 872820-00-3 (4-Bromo-2-chloro-5-nitroaniline)

• Product Name: 4-Bromo-2-chloro-5-nitroaniline
• CAS No: 872820-00-3
• MF: C₆H₄BrClN₂O₂
• MW: 251.465159416199
• MDL: MFCD18783113
• CID: 1025188
• PubChem ID: 53216256
• Update Time: 2025-11-02

4-Bromo-2-chloro-5-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-chloro-5-nitroaniline
• 4-bromo-2-chloro-5-nitroBenzenamine
• MFCD18783113
• AKOS015908299
• FT-0704221
• 872820-00-3
• XJB82000
• A862690
• DTXSID20681512
• SCHEMBL22637083
• BS-24179
• DA-39947

• MDL： MFCD18783113
• Inchi： 1S/C6H4BrClN2O2/c7-3-1-4(8)5(9)2-6(3)10(11)12/h1-2H,9H2
• InChI Key： OZMQSRBHILCYPE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1[N+](=O)[O-])N)Cl

Computed Properties

• Exact Mass: 249.91400
• Monoisotopic Mass: 249.91447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 71.84000
• LogP: 3.69730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4-Bromo-2-chloro-5-nitroaniline

4-Bromo-2-chloro-5-nitroaniline (CAS No. 872820-00-3): A Comprehensive Overview

4-Bromo-2-chloro-5-nitroaniline (CAS No. 872820-00-3) is a specialized nitroaniline derivative that has gained significant attention in the chemical and pharmaceutical industries. This compound, with its unique molecular structure, serves as a crucial intermediate in the synthesis of various high-value chemicals. The presence of bromo, chloro, and nitro functional groups on the aniline ring makes it a versatile building block for further chemical transformations.

One of the most searched questions regarding 4-Bromo-2-chloro-5-nitroaniline is its role in pharmaceutical synthesis. Researchers and industry professionals frequently inquire about its applications in developing active pharmaceutical ingredients (APIs). The compound's ability to undergo selective reactions makes it valuable in creating complex molecular architectures found in modern drugs. Recent trends in green chemistry have also sparked interest in sustainable synthesis methods for this intermediate, aligning with the global push towards environmentally friendly manufacturing processes.

The physical and chemical properties of 4-Bromo-2-chloro-5-nitroaniline contribute to its wide utility. With a molecular formula of C6H4BrClN2O2 and a molecular weight of 251.47 g/mol, this yellow crystalline solid exhibits moderate solubility in organic solvents. Its melting point and stability profile make it suitable for various reaction conditions, a topic frequently explored in chemical forums and research publications. The compound's spectral data (NMR, IR, and mass spectra) are well-documented, providing valuable references for quality control and identification purposes.

In the field of material science, 4-Bromo-2-chloro-5-nitroaniline has shown promise as a precursor for advanced materials. The integration of this compound into polymer systems and specialty coatings has been a subject of recent patents and academic studies. Its ability to participate in cross-coupling reactions makes it particularly valuable for creating conjugated systems with tailored electronic properties, addressing the growing demand for organic electronic materials in display technologies and energy applications.

The global market for nitroaniline derivatives including 4-Bromo-2-chloro-5-nitroaniline has seen steady growth, driven by increasing demand from the pharmaceutical and specialty chemical sectors. Market analysis reports indicate particular interest from Asia-Pacific regions, where chemical manufacturing capabilities continue to expand. Quality specifications for this compound typically emphasize purity levels (>98%) and the absence of specific impurities, reflecting its importance in sensitive applications.

From a safety and handling perspective, proper procedures should be followed when working with 4-Bromo-2-chloro-5-nitroaniline. While not classified under stringent regulatory categories, standard laboratory precautions for handling chemical substances apply. Material safety data sheets (MSDS) provide comprehensive guidance on storage conditions (typically cool, dry environments) and personal protective equipment recommendations. These aspects are frequently addressed in chemical safety training programs and industry best practice guidelines.

Recent advancements in analytical techniques have improved the characterization and quality control of 4-Bromo-2-chloro-5-nitroaniline. High-performance liquid chromatography (HPLC) methods with UV detection have become the gold standard for purity assessment, while advanced spectroscopic techniques enable more precise structural verification. These developments respond to the pharmaceutical industry's increasing requirements for rigorous quality standards in intermediate chemicals.

The synthesis of 4-Bromo-2-chloro-5-nitroaniline typically involves multi-step processes starting from commercially available aniline derivatives. Recent literature highlights optimization of these synthetic routes to improve yields and reduce environmental impact. Process chemists often search for innovative catalytic systems and solvent alternatives that can enhance the sustainability profile of these transformations, reflecting broader industry trends toward green synthesis methodologies.

Looking forward, the applications of 4-Bromo-2-chloro-5-nitroaniline are expected to expand into emerging fields such as agrochemical development and bioconjugation chemistry. Its structural features make it a candidate for creating novel crop protection agents and biopharmaceutical conjugates. These potential applications are generating increased research interest and may drive future demand for this versatile chemical intermediate.

For researchers and industry professionals seeking detailed technical information about 4-Bromo-2-chloro-5-nitroaniline, numerous scientific databases and chemical supplier catalogs provide comprehensive data. The compound's CAS registry number (872820-00-3) serves as a unique identifier for accessing precise chemical information across global databases, facilitating research and procurement processes in the chemical industry.